Cas no 2034544-26-6 (2-phenyl-4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1,3-thiazole)

• Product Name: 2-phenyl-4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1,3-thiazole
• CAS No: 2034544-26-6
• MF: C₁₆H₁₄N₄OS
• MW: 310.373561382294
• CID: 6079573
• PubChem ID: 121170389
• Update Time: 2025-11-06

2-phenyl-4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1,3-thiazole
• AKOS032459119
• 2-phenyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carbonyl}-1,3-thiazole
• F6512-0007
• 2034544-26-6
• 6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl-(2-phenyl-1,3-thiazol-4-yl)methanone
• (6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)(2-phenylthiazol-4-yl)methanone

• Inchi： 1S/C16H14N4OS/c21-16(19-8-9-20-13(10-19)6-7-17-20)14-11-22-15(18-14)12-4-2-1-3-5-12/h1-7,11H,8-10H2
• InChI Key： DTSBBBCZYXQEKY-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(=C1)C(N1CC2=CC=NN2CC1)=O

Computed Properties

• Exact Mass: 310.08883226g/mol
• Monoisotopic Mass: 310.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.3Ų

Additional information on 2-phenyl-4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1,3-thiazole

Comprehensive Overview of 2-phenyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carbonyl}-1,3-thiazole (CAS No. 2034544-26-6)

The compound 2-phenyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carbonyl}-1,3-thiazole (CAS No. 2034544-26-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This molecule combines a thiazole ring, a pyrazolo[1,5-a]pyrazine moiety, and a phenyl group, making it a versatile scaffold for drug discovery and development. Researchers are particularly interested in its applications as a kinase inhibitor or modulator of enzymatic pathways, which aligns with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel heterocyclic compounds like 2-phenyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carbonyl}-1,3-thiazole has surged, driven by advancements in computational chemistry and high-throughput screening. The compound's CAS No. 2034544-26-6 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Its structural complexity offers opportunities for derivatization, a key focus area for researchers exploring structure-activity relationships (SAR) to optimize efficacy and reduce off-target effects. This aligns with the growing emphasis on green chemistry and sustainable synthesis methods, which minimize environmental impact while maximizing yield.

One of the most intriguing aspects of 2-phenyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carbonyl}-1,3-thiazole is its potential role in addressing unmet medical needs, such as resistant infections or chronic inflammatory conditions. The pyrazolo[1,5-a]pyrazine core is known for its bioisosteric properties, often mimicking purine bases in biological systems. This characteristic has led to investigations into its use as a nucleoside analog, a hot topic in antiviral and anticancer research. Additionally, the thiazole ring is a common pharmacophore in FDA-approved drugs, further highlighting the compound's therapeutic promise.

From a synthetic chemistry perspective, the preparation of CAS No. 2034544-26-6 involves multi-step reactions, including cyclization and acylation steps, which are often optimized for scalability and purity. The compound's molecular weight and logP values are critical parameters for drug-likeness assessments, frequently queried in QSAR (Quantitative Structure-Activity Relationship) studies. These metrics are essential for researchers leveraging AI-driven drug design platforms, a rapidly evolving field that combines machine learning with chemical intuition to accelerate discovery timelines.

Beyond pharmaceuticals, 2-phenyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carbonyl}-1,3-thiazole has potential applications in material science, particularly in the development of organic semiconductors or fluorescent probes. Its conjugated system and heteroatom-rich structure make it a candidate for optoelectronic materials, a trending area in renewable energy technologies. This interdisciplinary appeal underscores the compound's versatility and aligns with broader scientific priorities, such as the transition to carbon-neutral technologies.

In summary, 2-phenyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carbonyl}-1,3-thiazole (CAS No. 2034544-26-6) represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and materials engineering, combined with its alignment with cutting-edge research trends, ensures its continued relevance in both academic and industrial settings. As synthetic methodologies and analytical techniques advance, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.